7-methoxy-3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one

• IUPAC Name: 7-methoxy-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)chromen-2-one
• InChI: InChI=1S/C16H10N2O4S/c1-20-10-5-4-9-7-11(16(19)21-12(9)8-10)15-17-14(18-22-15)13-3-2-6-23-13/h2-8H,1H3
• InChI Key: RHNNOHSEUGFRFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C16H10N2O4S
• Molecular Weight: 326.3 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Oxadiazole is another heterocyclic compound that is often used in the synthesis of various drugs.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “7-methoxy-3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one” are not available in the sources I found.

Scientific Research Applications

a. Anti-Inflammatory Activity: Thiophene compounds have demonstrated anti-inflammatory effects. They may modulate inflammatory pathways and reduce inflammation-related symptoms.

b. Anti-Psychotic Properties: Certain thiophene derivatives exhibit anti-psychotic activity. These compounds may influence neurotransmitter systems and help manage psychiatric disorders.

c. Anti-Arrhythmic Effects: Thiophenes have been investigated for their potential to regulate heart rhythm. They may act as anti-arrhythmic agents.

d. Anti-Anxiety Activity: Some thiophene-based molecules possess anxiolytic properties. They could alleviate anxiety-related symptoms.

e. Antioxidant Potential: Thiophenes may act as antioxidants, protecting cells from oxidative damage. Their radical-scavenging abilities contribute to overall health.

f. Estrogen Receptor Modulation: Certain thiophene derivatives interact with estrogen receptors, potentially influencing hormonal balance.

g. Anti-Microbial and Anti-Fungal Effects: Thiophenes have been explored as antimicrobial and antifungal agents. They may combat infections caused by bacteria and fungi.

h. Anti-Cancer Properties: Research suggests that specific thiophene compounds exhibit anti-cancer activity. They may interfere with cancer cell growth and survival pathways.

Conclusion

The synthesis and characterization of novel thiophene moieties continue to be an exciting area of research. Scientists explore these compounds to discover new structural prototypes with enhanced pharmacological activity. .

Mechanism of Action

Target of Action

Thiophene derivatives, a key structural component of this compound, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are known to interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

It is known that the chiral configuration of similar compounds can significantly influence their inhibitory potencies . For instance, the S-configured form of a similar compound exhibited ‘15 times’ potency than the corresponding R-configured form . This difference in potency was attributed to the coordinated movement of the active site p-loop, which allowed optimal orientations suitable for interactions with crucial active site residues .

Biochemical Pathways

Thiophene derivatives are known to interact with a wide range of biochemical pathways due to their diverse therapeutic properties .

Pharmacokinetics

It is known that the stability of similar compounds can be influenced by the presence of a boronic ester moiety . This moiety is usually bench stable, easy to purify, and often even commercially available, making it attractive for chemical transformations .

Result of Action

It is known that similar compounds can exert an inward pulling effect on the active site of their targets, leading to active site stability and compactness .

Action Environment

It is known that the stability of similar compounds can be influenced by environmental factors such as air and moisture .